Cas no 1804468-00-5 (Ethyl 6-chloro-3-(difluoromethyl)-4-fluoropyridine-2-carboxylate)

• Product Name: Ethyl 6-chloro-3-(difluoromethyl)-4-fluoropyridine-2-carboxylate
• CAS No: 1804468-00-5
• MF: C₉H₇ClF₃NO₂
• MW: 253.605592012405
• CID: 4866330
• Update Time: 2025-06-10

Ethyl 6-chloro-3-(difluoromethyl)-4-fluoropyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 6-chloro-3-(difluoromethyl)-4-fluoropyridine-2-carboxylate

• Inchi： 1S/C9H7ClF3NO2/c1-2-16-9(15)7-6(8(12)13)4(11)3-5(10)14-7/h3,8H,2H2,1H3
• InChI Key： BZQKPWCSXJPDFQ-UHFFFAOYSA-N
• SMILES： ClC1=CC(=C(C(F)F)C(C(=O)OCC)=N1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 255
• XLogP3: 3.1
• Topological Polar Surface Area: 39.2

Additional information on Ethyl 6-chloro-3-(difluoromethyl)-4-fluoropyridine-2-carboxylate

Ethyl 6-chloro-3-(difluoromethyl)-4-fluoropyridine-2-carboxylate (CAS No. 1804468-00-5): A Comprehensive Overview

Ethyl 6-chloro-3-(difluoromethyl)-4-fluoropyridine-2-carboxylate (CAS No. 1804468-00-5) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential for various applications, particularly in the development of novel therapeutic agents. In this article, we will delve into the chemical properties, synthesis methods, and recent research advancements related to this compound.

Chemical Structure and Properties

Ethyl 6-chloro-3-(difluoromethyl)-4-fluoropyridine-2-carboxylate is a fluorinated pyridine derivative with a molecular formula of C₁₁H₉ClF₃N₂O₂. The presence of chlorine, fluorine, and the difluoromethyl group imparts unique chemical and physical properties to this compound. The fluorine atoms enhance the lipophilicity and metabolic stability, while the difluoromethyl group contributes to the compound's reactivity and biological activity. These properties make it an attractive candidate for drug design and development.

Synthesis Methods

The synthesis of Ethyl 6-chloro-3-(difluoromethyl)-4-fluoropyridine-2-carboxylate has been extensively studied in recent literature. One common approach involves the reaction of 6-chloro-3-(difluoromethyl)-4-fluoropyridine-2-carboxylic acid with ethanol in the presence of a coupling agent such as HATU or EDC·HCl. This method yields high purity and good yields, making it suitable for large-scale production. Another notable synthesis route involves the use of transition metal-catalyzed reactions, which can provide additional synthetic flexibility and efficiency.

Biological Activity and Applications

Ethyl 6-chloro-3-(difluoromethyl)-4-fluoropyridine-2-carboxylate has shown promising biological activity in various assays. Recent studies have demonstrated its potential as a lead compound for the development of novel antiviral agents. Specifically, it has exhibited potent inhibitory effects against several RNA viruses, including influenza and coronaviruses. The mechanism of action is believed to involve the disruption of viral replication processes, making it a valuable target for further investigation.

In addition to its antiviral properties, Ethyl 6-chloro-3-(difluoromethyl)-4-fluoropyridine-2-carboxylate has also been explored for its potential as an anticancer agent. Preclinical studies have shown that it can selectively inhibit the growth of certain cancer cell lines, particularly those overexpressing specific kinases or receptors. The exact molecular targets are still under investigation, but preliminary data suggest that it may act through multiple mechanisms, including apoptosis induction and cell cycle arrest.

Current Research Trends

The field of medicinal chemistry is constantly evolving, and recent advancements have shed new light on the potential applications of Ethyl 6-chloro-3-(difluoromethyl)-4-fluoropyridine-2-carboxylate. One area of active research is the optimization of its pharmacokinetic properties to improve bioavailability and reduce toxicity. Techniques such as prodrug design and nanoparticle formulation are being explored to enhance its therapeutic efficacy.

Another exciting development is the use of computational methods to predict and optimize the biological activity of this compound. Machine learning algorithms and molecular dynamics simulations are being employed to identify key structural features that contribute to its activity and to guide the design of more potent derivatives.

Conclusion

Ethyl 6-chloro-3-(difluoromethyl)-4-fluoropyridine-2-carboxylate (CAS No. 1804468-00-5) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activity make it an attractive candidate for further development as a therapeutic agent. Ongoing research efforts aim to optimize its properties and explore new avenues for its use in treating various diseases. As our understanding of this compound continues to grow, it is likely to play an increasingly important role in the discovery and development of novel drugs.